Cas no 80853-79-8 (3-Phenoxybenzyl 2-(4-phenoxyphenyl)-2-methylpropyl ether)

• Product Name: 3-Phenoxybenzyl 2-(4-phenoxyphenyl)-2-methylpropyl ether
• CAS No: 80853-79-8
• MF: C₂₉H₂₈O₃
• MW: 424.530828475952
• CID: 986165
• PubChem ID: 3067181
• Update Time: 2025-04-20

3-Phenoxybenzyl 2-(4-phenoxyphenyl)-2-methylpropyl ether Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxybenzyl 2-(4-phenoxyphenyl)-2-methylpropyl ether
• 1-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]-4-phenoxybenzene
• Benzene, 1-((2-(4-phenoxyphenyl)-2-methylpropoxy)methyl)-3-phenoxy-
• SCHEMBL10859391
• DTXSID40230723
• 1-((2-(4-Phenoxyphenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene
• 80853-79-8

• Inchi： 1S/C29H28O3/c1-29(2,24-16-18-27(19-17-24)31-25-11-5-3-6-12-25)22-30-21-23-10-9-15-28(20-23)32-26-13-7-4-8-14-26/h3-20H,21-22H2,1-2H3
• InChI Key： QJDSRVNJUVWIEG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)OC1C=CC=CC=1)CC(C)(C)C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 424.20384475g/mol
• Monoisotopic Mass: 424.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų